Cas no 55849-06-4 (2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine)

2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine structure
55849-06-4 structure
Product name:2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine
CAS No:55849-06-4
MF:C10H18S
MW:170.314921855927
CID:1595705
PubChem ID:143314

2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine Chemical and Physical Properties

Names and Identifiers

    • 2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine
    • 2,2,7,7-tetramethyl-3,6-dihydrothiepine
    • 55849-06-4
    • Thiepin, 2,3,6,7-tetrahydro-3,3,6,6-tetramethyl-
    • DTXSID20204442
    • Inchi: InChI=1S/C10H18S/c1-9(2)7-5-6-8-10(3,4)11-9/h5-6H,7-8H2,1-4H3
    • InChI Key: XOYMIAXCEYKMRB-UHFFFAOYSA-N
    • SMILES: CC1(CC=CCC(S1)(C)C)C

Computed Properties

  • Exact Mass: 170.11304
  • Monoisotopic Mass: 170.11292175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

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